4-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members . This ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of such compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers can lead to a different biological profile of drug candidates .Molecular Structure Analysis
The molecular structure of “this compound” likely involves a quinazoline core, with a morpholine and a pyrrolidine ring attached. The morpholine ring is a six-membered ring containing an oxygen and a nitrogen atom . The pyrrolidine ring is a five-membered ring containing a nitrogen atom .Chemical Reactions Analysis
The chemical reactions involving “this compound” are likely to be complex due to the presence of multiple functional groups. The pyrrolidine ring can undergo various reactions due to its nitrogen atom and the possibility of exploring the pharmacophore space due to sp3-hybridization .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its exact molecular structure. The presence of the pyrrolidine and morpholine rings could influence its solubility, stability, and reactivity .Scientific Research Applications
4-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline has been studied for its potential applications in scientific research. It has been found to possess antioxidant, antibacterial, antifungal, and anti-inflammatory properties, and has been used in studies related to the treatment of various diseases, such as cancer, diabetes, and Alzheimer’s. It has also been used in studies of cell signaling pathways, gene expression, and drug delivery.
Mechanism of Action
The exact mechanism of action of 4-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline is still not fully understood. However, it is believed to act by targeting specific cell signaling pathways and modulating gene expression. It is also thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage. Additionally, this compound has been found to interact with certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various laboratory experiments. It has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties. It has also been found to modulate the activity of certain enzymes, such as COX-2 and LOX, which are involved in the production of inflammatory mediators. Additionally, this compound has been found to possess neuroprotective effects, and has been studied for its potential use in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
4-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is stable under a variety of conditions. It has also been found to possess a wide range of biological activities, which makes it useful for studying a variety of biological processes. However, it is also important to note that this compound has some limitations for use in laboratory experiments. It is not very soluble in water, and its effects can vary depending on the concentration and the conditions of the experiment.
Future Directions
The potential applications of 4-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline are still being explored, and there are many future directions for research. One potential future direction is the development of new methods for synthesizing this compound. Additionally, further studies are needed to better understand the mechanism of action of this compound and its effects on various biological processes. Additionally, further studies are needed to explore the potential applications of this compound in the treatment of various diseases. Finally, more research is needed to explore the potential synergistic effects of this compound when combined with other compounds.
Synthesis Methods
4-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline can be synthesized using a variety of methods, including the Knoevenagel condensation reaction and the Biginelli reaction. The Knoevenagel condensation reaction involves the reaction of an aldehyde and an amine with a dicarboxylic acid in the presence of a base. The Biginelli reaction involves the reaction of an aldehyde, an amine, and an acid in the presence of a base. Both methods result in the formation of this compound as the main product.
Properties
IUPAC Name |
pyrrolidin-1-yl-(4-quinazolin-4-ylmorpholin-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2/c22-17(20-7-3-4-8-20)15-11-21(9-10-23-15)16-13-5-1-2-6-14(13)18-12-19-16/h1-2,5-6,12,15H,3-4,7-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROYUONGTHFLDPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2CN(CCO2)C3=NC=NC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.